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For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3,6,7-Tetramethyloctane is a branched alkane hydrocarbon with the chemical formula
C12H26. As a saturated hydrocarbon, it is a non-polar compound. Understanding its physical
properties is fundamental for its application in various research and industrial contexts,
including its use as a reference compound, in lubrication studies, and as a component in fuel
mixtures. This guide provides a summary of its key physical characteristics, outlines standard
experimental methodologies for their determination, and clarifies the scope of its scientific
relevance.

It is important to note for the intended audience that as a simple alkane, 2,3,6,7-
Tetramethyloctane is not involved in biological signaling pathways and is not a candidate for
direct drug development. Therefore, this guide focuses exclusively on its physicochemical
properties.

Core Physical Properties

The physical properties of 2,3,6,7-Tetramethyloctane are summarized in the table below.
These values are a combination of experimentally determined and computationally estimated
data available in public chemical databases.
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Property Value Source
Molecular Formula C12H26 [1]
Molecular Weight 170.33 g/mol [1]
Boiling Point 197 °C [2]
Density 0.759 g/mL [2]
Refractive Index 1.425 [2]
Molar Volume 224.3 mL/mol [2]
Molecular Refractive Power 57.39 mL/mol [2]
IUPAC Name 2,3,6,7-tetramethyloctane [1]
SMILES Cc(Cc)c(cycee(eye(e)e [1]
InChiKey FZCGYGCYZRXLDY- o

UHFFFAOYSA-N

Experimental Protocols for Physical Property
Determination

While specific experimental reports detailing the determination of physical properties for
2,3,6,7-Tetramethyloctane are not readily available in the literature, the following are
standard, widely accepted protocols for determining the key physical properties of liquid
hydrocarbons.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a compound like 2,3,6,7-Tetramethyloctane, this can be determined by several
methods:

o Simple Distillation: This is a common and accurate method for determining the boiling point
of a pure liquid.[3][4] The liquid is heated in a distillation apparatus, and the temperature of
the vapor that is in equilibrium with the boiling liquid is measured.[3] The stable temperature
recorded during the distillation of the bulk material is the boiling point.[5]
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Thiele Tube Method: This micro-scale method is suitable for small sample volumes.[6] A
small amount of the liquid is heated in a tube along with an inverted capillary tube. The
boiling point is the temperature at which a rapid stream of bubbles emerges from the
capillary, and upon cooling, the liquid is drawn back into the capillary tube.[6]

Reflux Method: A reflux apparatus can also be used. The liquid is heated to its boiling point,
and the vapor is condensed and returned to the flask. The temperature of the vapor at the
point of condensation is measured to determine the boiling point.[6]

Density Measurement

Density is the mass per unit volume of a substance. For liquid hydrocarbons, several standard
methods are employed:

ASTM D4052 - Digital Density Meter: This standard test method covers the determination of
density and relative density of petroleum distillates and viscous oils.[7] It uses an oscillating
U-tube densitometer. A small sample (approximately 1-2 mL) is introduced into the tube, and
the change in the oscillation frequency, which is related to the mass of the sample, is used to
determine the density with high precision.[8]

ASTM D1298 - Hydrometer Method: This method involves floating a calibrated glass
hydrometer in the liquid and reading the density value from the scale at the point where the
liquid surface meets the hydrometer stem.[9] Temperature corrections are crucial for
accurate measurements.[9]

Pycnometer Method: A pycnometer is a glass flask with a precise, known volume. The
density is determined by measuring the weight of the empty pycnometer, the weight when
filled with the sample liquid, and the weight when filled with a reference liquid of known
density (like water).

Refractive Index Measurement

The refractive index is a dimensionless number that describes how light propagates through a
substance. It is a fundamental physical property for characterizing hydrocarbon liquids.

e ASTM D1218 - Refractometer Method: This standard test method details the measurement
of the refractive index of transparent and light-colored hydrocarbons using a refractometer.[2]
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[10][11] An Abbe-type refractometer is commonly used, where a drop of the sample is placed
between two prisms.[11] The instrument measures the angle at which light is refracted as it
passes from the prism to the sample, and this is converted to a refractive index value.[11]
The measurement is temperature-dependent and is typically reported at a standard

temperature, such as 20°C.

Logical Workflow for Property Determination

The general workflow for characterizing the physical properties of a liquid hydrocarbon like
2,3,6,7-Tetramethyloctane follows a logical progression from sample preparation to data

analysis.

Experimental Workflow

Sample Acquisition & Purity Check

Distribute Sample Distribute Sample

Refractive Index Measurement
(e.g., ASTM D1218)

Density Measurement
(e.g., ASTM D4052)

Boiling Point Determination
(e.g., Distillation)

Collect Data Collect Data

Data Compilation & Analysis

Click to download full resolution via product page

Caption: A simplified workflow for the experimental determination of physical properties.

Conclusion

The physical properties of 2,3,6,7-Tetramethyloctane are well-defined and can be accurately
determined using standard laboratory procedures. This technical guide provides the essential
data and methodological background for researchers and scientists working with this
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compound. The lack of biological activity means that its relevance to drug development is
indirect, primarily serving as a well-characterized non-polar solvent or reference material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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